Cas no 2228455-73-8 (tert-butyl N-2-methyl-5-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate)

• Product Name: tert-butyl N-2-methyl-5-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate
• CAS No: 2228455-73-8
• MF: C₁₅H₁₈F₃NO₃
• MW: 317.303534984589
• CID: 5951873
• PubChem ID: 165964958
• Update Time: 2025-06-13

tert-butyl N-2-methyl-5-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-methyl-5-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate
• tert-butyl N-[2-methyl-5-(3,3,3-trifluoro-2-oxopropyl)phenyl]carbamate
• 2228455-73-8
• EN300-1876992

• Inchi： 1S/C15H18F3NO3/c1-9-5-6-10(8-12(20)15(16,17)18)7-11(9)19-13(21)22-14(2,3)4/h5-7H,8H2,1-4H3,(H,19,21)
• InChI Key： DMPXUNGCKYVZCF-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 317.12387792g/mol
• Monoisotopic Mass: 317.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-methyl-5-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-methyl-5-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate (CAS No. 2228455-73-8)

The compound tert-butyl N-2-methyl-5-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate (CAS No. 2228455-73-8) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a trifluoromethyl ketone moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and small-molecule therapeutics.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-methyl-5-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to incorporate fluorine atoms into lead compounds to improve their pharmacokinetic properties. The compound’s CAS No. 2228455-73-8 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and process optimization.

One of the key features of this compound is its carbamate functional group, which is widely used in prodrug design. The tert-butyl moiety provides steric protection, enhancing the compound’s stability under various conditions. Additionally, the trifluoro-2-oxopropyl segment introduces electrophilic reactivity, making it a versatile building block for cross-coupling reactions and nucleophilic additions. These attributes have sparked interest in its use for targeted drug delivery systems and bioconjugation strategies.

From an industrial perspective, tert-butyl N-2-methyl-5-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such fluorinated intermediates, reducing reliance on hazardous reagents. This aligns with the broader shift toward environmentally benign processes in chemical manufacturing, a topic frequently queried in scientific forums and patent literature.

The compound’s potential extends beyond pharmaceuticals. Its structural motifs are being investigated for applications in material science, particularly in the development of high-performance polymers and liquid crystals. The incorporation of trifluoromethyl groups can impart unique thermal and optical properties, making it a candidate for advanced electronic materials. This multidisciplinary relevance ensures that CAS No. 2228455-73-8 remains a subject of ongoing research and innovation.

In summary, tert-butyl N-2-methyl-5-(3,3,3-trifluoro-2-oxopropyl)phenylcarbamate represents a compelling case study in modern chemical research. Its combination of fluorine-rich architecture and carbamate functionality positions it at the intersection of multiple high-impact fields. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing drug discovery, materials engineering, and sustainable chemistry.